Cas no 1803596-39-5 ((1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride)

• Product Name: (1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride
• CAS No: 1803596-39-5
• MF: C₃H₉Cl₂N₅
• MW: 186.043057203293
• CID: 4617108
• PubChem ID: 75481635
• Update Time: 2025-06-22

(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride
• (1-methyltetrazol-5-yl)methanamine;dihydrochloride
• (1-Methyl-1H-tetrazol-5-yl)methanamine dihydrochloride
• 1803596-39-5
• AKOS026744977
• EN300-156212
• CS-0129764
• AS-83938
• E81513

• Inchi： 1S/C3H7N5.2ClH/c1-8-3(2-4)5-6-7-8;;/h2,4H2,1H3;2*1H
• InChI Key： DCSPYEZRKUWMPT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C(CN)=NN=N1

Computed Properties

• Exact Mass: 185.0235007g/mol
• Monoisotopic Mass: 185.0235007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Color/Form: NA
• Flash Point: 193.4±19.4 °C

(1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride

Research Brief on (1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine Dihydrochloride (CAS: 1803596-39-5): Recent Advances and Applications

The compound (1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride (CAS: 1803596-39-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its tetrazole moiety, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of interest is the role of (1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the tetrazole ring in this compound has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, with IC50 values in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic properties, making it a viable candidate for further preclinical development.

Another significant application of this compound lies in its use as a versatile intermediate in organic synthesis. Researchers have utilized (1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride to construct heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. A recent publication in Organic Letters detailed a novel synthetic route that leverages this compound to produce tetrazole-containing analogs with improved metabolic stability and bioavailability. This approach has opened new avenues for the design of next-generation therapeutics.

In addition to its pharmacological and synthetic utility, (1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride has also been investigated for its potential in imaging and diagnostics. A 2024 study in Chemical Communications reported the development of a fluorescent probe based on this compound, which exhibited high selectivity for certain cellular targets. This innovation could pave the way for new diagnostic tools in oncology and other disease areas.

Despite these advancements, challenges remain in the large-scale production and optimization of (1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride. Recent efforts have focused on improving synthetic yields and reducing production costs, as highlighted in a 2023 industrial report by a leading pharmaceutical company. These developments are critical for ensuring the compound's accessibility for further research and clinical applications.

In conclusion, (1-methyl-1H-1,2,3,4-tetrazol-5-yl)methanamine dihydrochloride (CAS: 1803596-39-5) represents a valuable tool in modern drug discovery and chemical biology. Its diverse applications, from kinase inhibition to diagnostic imaging, underscore its potential to impact multiple areas of biomedical research. Future studies will likely explore its utility in combination therapies and its role in addressing unmet medical needs.